Cas no 33577-83-2 (4-(Phenylcarbamoyl)phenyl acetate)

• Product Name: 4-(Phenylcarbamoyl)phenyl acetate
• CAS No: 33577-83-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 1458685
• PubChem ID: 3358378
• Update Time: 2025-05-27

4-(Phenylcarbamoyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(acetyloxy)-N-phenyl-
• 33577-83-2
• EN300-128026
• DB-425489
• CS-0232671
• Acetic Acid 4-phenylcarbamoyl-phenyl Ester
• 4-(phenylcarbamoyl)phenylacetate
• [4-(phenylcarbamoyl)phenyl] Acetate
• SCHEMBL2063502
• BXRAHTJIZIRXQW-UHFFFAOYSA-N
• AKOS002958807
• 4-(phenylcarbamoyl)phenyl acetate
• Oprea1_655186
• 4-(Acetyloxy)-N-phenylbenzamide
• 4-(Phenylcarbamoyl)phenyl acetate

• Inchi： 1S/C15H13NO3/c1-11(17)19-14-9-7-12(8-10-14)15(18)16-13-5-3-2-4-6-13/h2-10H,1H3,(H,16,18)
• InChI Key： BXRAHTJIZIRXQW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(Phenylcarbamoyl)phenyl acetate

Benzamide, 4-(acetyloxy)-N-phenyl- (CAS No. 33577-83-2): A Comprehensive Overview

Benzamide, 4-(acetyloxy)-N-phenyl- (CAS No. 33577-83-2) is a specialized organic compound that has garnered attention in various chemical and industrial applications. This compound, also known as N-phenyl-4-acetoxybenzamide, belongs to the benzamide family, which is widely studied for its diverse chemical properties and potential uses. In this article, we delve into the molecular structure, properties, applications, and market trends of this compound, while also addressing some of the most frequently searched questions by users in the field of organic chemistry.

The molecular formula of Benzamide, 4-(acetyloxy)-N-phenyl- is C₁₅H₁₃NO₃, and it features a benzamide core with an acetyloxy group at the 4-position and a phenyl substituent on the nitrogen atom. This unique structure contributes to its distinct chemical behavior, making it a subject of interest for researchers and industry professionals alike. The compound's CAS No. 33577-83-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial transactions.

One of the key properties of Benzamide, 4-(acetyloxy)-N-phenyl- is its solubility profile. It is moderately soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. This characteristic makes it suitable for use in organic synthesis and formulation processes where solvent compatibility is crucial. Additionally, the compound's melting point and stability under various conditions have been extensively studied, providing valuable insights for its handling and storage.

In terms of applications, Benzamide, 4-(acetyloxy)-N-phenyl- finds use in several industries. It is often employed as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors. Researchers have explored its potential as a building block for active pharmaceutical ingredients (APIs) and specialty chemicals. The compound's versatility also extends to material science, where it may be used in the development of advanced polymers and coatings.

Recent trends in the chemical industry have highlighted a growing interest in N-phenyl-4-acetoxybenzamide due to its potential role in sustainable chemistry. With increasing emphasis on green chemistry and eco-friendly processes, this compound is being investigated for its compatibility with bio-based solvents and renewable feedstocks. This aligns with the broader industry shift toward reducing environmental impact and improving sustainability metrics.

From a market perspective, the demand for Benzamide, 4-(acetyloxy)-N-phenyl- has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers and suppliers are focusing on improving production efficiency and purity standards to meet the evolving needs of end-users. Quality control measures, including advanced analytical techniques like HPLC and GC-MS, are routinely employed to ensure the compound meets stringent specifications.

Safety considerations for handling Benzamide, 4-(acetyloxy)-N-phenyl- are an important aspect of its profile. While not classified as hazardous under standard regulations, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe handling, storage, and disposal procedures for this compound.

Researchers frequently search for information about the synthesis of CAS No. 33577-83-2, and several methods have been reported in the literature. Common approaches involve the acylation of 4-hydroxybenzamide followed by N-phenylation, or alternatively, the direct modification of pre-formed N-phenylbenzamide derivatives. Optimization of these synthetic routes continues to be an active area of investigation, with recent studies focusing on catalytic methods and atom-economical transformations.

The analytical characterization of Benzamide, 4-(acetyloxy)-N-phenyl- typically involves spectroscopic techniques such as NMR (both ¹H and ¹³C), IR spectroscopy, and mass spectrometry. These methods provide definitive confirmation of the compound's structure and purity, which are critical for research and commercial applications. X-ray crystallography has also been employed in some studies to elucidate the solid-state structure of this molecule.

Looking ahead, the future prospects for Benzamide, 4-(acetyloxy)-N-phenyl- appear promising. As chemical research continues to explore novel applications for benzamide derivatives, this particular compound may find new roles in areas such as materials science, catalysis, and medicinal chemistry. The ongoing development of more efficient synthetic methods and the exploration of its biological activities could further expand its utility across multiple disciplines.

For those seeking to purchase CAS No. 33577-83-2, it is important to source the material from reputable suppliers who can provide certificates of analysis and ensure consistent quality. The global chemical market offers this compound in various quantities, from research-scale amounts to bulk quantities for industrial use. Pricing may vary depending on purity specifications and order volume.

In conclusion, Benzamide, 4-(acetyloxy)-N-phenyl- represents an interesting and versatile chemical entity with multiple applications across different sectors. Its well-characterized properties, combined with ongoing research into its potential uses, make it a compound worth watching in the coming years. Whether you're a researcher investigating its chemical behavior or an industry professional evaluating its commercial potential, understanding the full scope of this compound's capabilities is essential for making informed decisions.